Cas no 1241697-67-5 (methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate)

• Product Name: methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate
• CAS No: 1241697-67-5
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 6086809
• PubChem ID: 97543174
• Update Time: 2025-05-20

methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate
• methyl 5-[(Z)-3-(benzylamino)-2-cyano-3-oxoprop-1-enyl]furan-2-carboxylate
• 1241697-67-5

• Inchi： 1S/C17H14N2O4/c1-22-17(21)15-8-7-14(23-15)9-13(10-18)16(20)19-11-12-5-3-2-4-6-12/h2-9H,11H2,1H3,(H,19,20)/b13-9-
• InChI Key： FAHRSFJOGCAQBD-LCYFTJDESA-N
• SMILES： O1C(C(=O)OC)=CC=C1/C=C(/C#N)\C(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 310.09535693g/mol
• Monoisotopic Mass: 310.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate

Introduction to Methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate (CAS No. 1241697-67-5)

Methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate, identified by its CAS number 1241697-67-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules that exhibit a unique structural framework, combining elements such as furan derivatives, cyanoacrylate functionalities, and carbamoyl groups. The presence of these functional moieties makes it a versatile candidate for further chemical modifications and biological evaluations.

The structural complexity of methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate arises from its multi-component architecture, which includes a furan ring, an ethenone moiety, and a cyano group. These features not only contribute to its distinct chemical properties but also open up possibilities for its application in various chemical transformations. The benzylcarbamoyl group, in particular, serves as a key pharmacophore that can interact with biological targets, making this compound a promising scaffold for drug discovery.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for medicinal applications. Furan derivatives, due to their inherent biological activity and structural flexibility, have been extensively studied as potential therapeutic agents. Among these, compounds containing cyanoacrylate functionalities have shown particular promise in the context of enzyme inhibition and receptor binding studies. The combination of these elements in methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate positions it as a valuable intermediate in the synthesis of more complex molecules.

The pharmaceutical industry has been increasingly interested in exploring the therapeutic potential of such advanced organic compounds. Researchers are leveraging computational chemistry and high-throughput screening techniques to identify molecules that can modulate biological pathways associated with various diseases. The unique structural features of methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate make it an attractive candidate for further investigation in this regard.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex pharmacologically active agents. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor the properties of the molecule to specific biological targets. For instance, the cyano group can be converted into other functional moieties such as carboxylic acids or amides, while the benzylcarbamoyl group can be used to enhance solubility or metabolic stability.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this class of compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have made it possible to construct complex molecular frameworks with high precision. These methods have been instrumental in the preparation of analogues of methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate, allowing researchers to explore its biological activity in greater detail.

The biological evaluation of methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate has revealed several interesting properties that warrant further investigation. Preliminary studies suggest that this compound exhibits moderate activity against certain enzymes and cell lines, indicating its potential as a lead compound for drug development. Additionally, its ability to interact with biological targets suggests that it may have applications beyond traditional small-molecule drug therapy.

In conclusion, methyl 5-2-(benzylcarbamoyl)-2-cyanoeth-1-en-1-ylfuran-2-carboxylate (CAS No. 1241697-67-5) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it an attractive candidate for further research and development. As our understanding of synthetic methodologies and biological systems continues to evolve, compounds like this are poised to play a crucial role in the discovery and development of novel therapeutic agents.